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Compound of Interest

Compound Name: AR-C67085

CAS No.: 164992-25-0

Cat. No.: B605564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and essential data for the preparation, handling, and

storage of stock solutions of AR-C67085, a potent antagonist of the P2Y12 receptor.

Adherence to these guidelines is crucial for ensuring the integrity and activity of the compound

in downstream experimental applications.

Compound Information and Properties
AR-C67085 is a selective antagonist of the P2Y12 receptor, an important G protein-coupled

receptor involved in platelet aggregation and thrombosis.[1][2] Its precise and consistent

preparation in solution is fundamental for accurate and reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative information for AR-C67085.
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Property Value Source

Molecular Weight 648.23 g/mol MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Recommended Solvent Dimethyl Sulfoxide (DMSO) MedKoo Biosciences

Solid Storage

Short-term (days to weeks): 0-

4°C, dry and dark. Long-term

(months to years): -20°C, dry

and dark.

MedKoo Biosciences

Stock Solution Storage

Short-term (days to weeks): 0-

4°C. Long-term (months):

-20°C.

MedKoo Biosciences

Experimental Protocol: Preparation of AR-C67085
Stock Solution
This protocol outlines the step-by-step procedure for preparing a stock solution of AR-C67085.

Materials:
AR-C67085 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Acclimatization: Before opening, allow the vial of AR-C67085 solid to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile, empty vial on a calibrated precision balance. Carefully weigh the

desired amount of AR-C67085 powder into the tared vial. Record the exact weight.

Solvent Addition: Based on the weighed mass and the desired final concentration, calculate

the required volume of DMSO. The following formula can be used:

Volume of DMSO (mL) = [Mass of AR-C67085 (mg) / 648.23 ( g/mol )] / [Desired

Concentration (mM)]

The table below provides quick reference volumes for common stock concentrations.

Desired Concentration Volume of DMSO per 1 mg of AR-C67085

1 mM 1.543 mL

5 mM 0.309 mL

10 mM 0.154 mL

Dissolution: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO

to the vial containing the AR-C67085 powder.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved and

the solution is clear. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid

dissolution if necessary.

Aliquoting and Storage: For long-term storage and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. Store the aliquots at -20°C in a dark, dry place. For short-term use, the

stock solution can be stored at 4°C.

Visualized Workflows and Pathways
Experimental Workflow: Stock Solution Preparation
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The following diagram illustrates the key steps in the preparation of the AR-C67085 stock

solution.

Equilibrate AR-C67085 to Room Temperature

Weigh AR-C67085 Powder

Calculate Required DMSO Volume

Add DMSO to Powder

Vortex to Dissolve

Aliquot Stock Solution

Store at -20°C (Long-term) or 4°C (Short-term)

Click to download full resolution via product page

AR-C67085 Stock Solution Preparation Workflow

Signaling Pathway: P2Y12 Receptor Antagonism
AR-C67085 exerts its effect by antagonizing the P2Y12 receptor. The diagram below depicts

the simplified signaling pathway initiated by ADP binding to the P2Y12 receptor and the
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inhibitory effect of AR-C67085.
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AR-C67085 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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